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Compound of Interest

Compound Name: Cefpodoxime Proxetil

Cat. No.: B1668872

This technical guide provides a detailed overview of the structural and molecular characteristics
of Cefpodoxime Proxetil, a third-generation cephalosporin antibiotic. The information is
intended for researchers, scientists, and professionals involved in drug development and
pharmaceutical sciences.

Structural Formula

Cefpodoxime Proxetil is an orally administered, semi-synthetic broad-spectrum antibiotic. It is
a prodrug that is hydrolyzed by esterases in the intestinal wall to its active metabolite,
cefpodoxime.[1][2] The chemical name for Cefpodoxime Proxetil is (RS)-1-
(isopropoxycarbonyloxy)ethyl (+)-(6R,7R)-7-[2-(2-amino-4-thiazolyl)-2-
{(Z)methoxyimino}acetamido]-3-methoxymethyl-8-ox0-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-
carboxylate.[2]

The structural formula is presented below: lerefpodoxime Proxetil Structural Formula
Source: Drugs.com[2]

Physicochemical Properties

The key quantitative data for Cefpodoxime Proxetil are summarized in the table below,
providing a clear reference for its fundamental molecular properties.
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Property Value References
Molecular Formula C21H27Ns509S:2 [1112][3]
Molecular Weight 557.6 g/mol [1112][31[4]
CAS Number 87239-81-4 [1][5]

Mechanism of Action: From Prodrug to Active
Antibacterial Agent

Cefpodoxime Proxetil is designed as a prodrug to enhance oral bioavailability. Following oral
administration, it is absorbed through the gastrointestinal tract and is de-esterified to its active
form, cefpodoxime.[2] The active cefpodoxime then exerts its antibacterial effect by inhibiting
the synthesis of the bacterial cell wall.[3][4] This is achieved by binding to and inactivating
penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall.[4]
The inactivation of these essential enzymes leads to the disruption of peptidoglycan synthesis,
resulting in bacterial cell lysis and death.

The following diagram illustrates the bioactivation and mechanism of action of Cefpodoxime
Proxetil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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